3,5,6-Trichloro-2-(dichloromethyl)pyridine

• Molecular Formula: C6H2Cl5N
• Molecular Weight: 265.3 g/mol
• IUPAC Name: 2,3,5-trichloro-6-(dichloromethyl)pyridine
• InChI: InChI=1S/C6H2Cl5N/c7-2-1-3(8)6(11)12-4(2)5(9)10/h1,5H
• InChI Key: CLCHWEPCEBIXCL-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=NC(=C1Cl)Cl)C(Cl)Cl)Cl

Description

3,5,6-Trichloro-2-(dichloromethyl)pyridine is a useful research compound. Its molecular formula is C6H2Cl5N and its molecular weight is 265.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

In procedures as noted in Example 1, a reaction mixture of 4-hydrazino-2,3,5-trichloro-6-(trichloromethyl)pyridine (9.9 grams; 0.03 mole) and sodium hydroxide (1/N, 37.5 ml, 0.0375 mole) in methanol (100 ml) was heated under reflux conditions for a period of about 4 hours and the product similarly recovered as a brown oil. Examination of GLC, PMR and mass spectral analysis indicated a product yield of 59% of 3,5,6-trichloro-2-(dichloromethyl)pyridine. A portion of the crude product was distilled over at 168°-73° C./21 mmHg as a colorless oil which crystallized as large colorless prisms from hexane, m.p. 61°-62° C.

Synthesis routes and methods II

Procedure details

2,3,5,6-Tetrachloropyridine (1.1 g, 0.005 mole) was combined with 5 ml of N-methylpyrrolidine and 5 ml (about 0.062 mole) of chloroform in a reaction vessel and to the resulting solution 6 g of 50 percent aqueous sodium hydroxide (0.075 mole) was added with stirring. After 30 minutes the title compound was shown to be present in the reaction mixture by gas chromatography at approximately 15 percent conversion.